Cas no 1179362-92-5 (4-(p-Tolyloxy)picolinimidamide hydrochloride)

4-(p-Tolyloxy)picolinimidamide hydrochloride is a chemical compound primarily used in pharmaceutical and organic synthesis research. Its structure features a picolinimidamide core substituted with a p-tolyloxy group, making it a valuable intermediate for developing biologically active molecules. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and receptor modulators due to its imidamide functionality. Its well-defined synthetic pathway ensures high purity and reproducibility, making it a reliable choice for research applications. The product is typically handled under controlled conditions to maintain its integrity.
4-(p-Tolyloxy)picolinimidamide hydrochloride structure
1179362-92-5 structure
Product Name:4-(p-Tolyloxy)picolinimidamide hydrochloride
CAS No:1179362-92-5
MF:C13H14ClN3O
MW:263.722761631012
CID:1030775
PubChem ID:53485078
Update Time:2025-06-10

4-(p-Tolyloxy)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-(p-Tolyloxy)picolinimidamide hydrochloride
    • 4-(4-methylphenoxy)pyridine-2-carboximidamide,hydrochloride
    • 4-(4-METHYLPHENOXY)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
    • 1179362-92-5
    • 4-(p-Tolyloxy)picolinimidamidehydrochloride
    • DTXSID00704359
    • 4-(4-Methylphenoxy)pyridine-2-carboximidamide--hydrogen chloride (1/1)
    • AKOS015844029
    • Inchi: 1S/C13H13N3O.ClH/c1-9-2-4-10(5-3-9)17-11-6-7-16-12(8-11)13(14)15;/h2-8H,1H3,(H3,14,15);1H
    • InChI Key: UXESWBXTTZEKJS-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CN=C(C(=N)N)C=1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 263.0825398g/mol
  • Monoisotopic Mass: 263.0825398g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72Ų

4-(p-Tolyloxy)picolinimidamide hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029207735-1g
4-(p-Tolyloxy)picolinimidamide hydrochloride
1179362-92-5 95%
1g
$544.00 2023-09-04
Chemenu
CM178429-1g
4-(p-tolyloxy)picolinimidamide hydrochloride
1179362-92-5 95%
1g
$632 2021-08-05
Chemenu
CM178429-1g
4-(p-tolyloxy)picolinimidamide hydrochloride
1179362-92-5 95%
1g
$593 2022-06-14
Cooke Chemical
BD0996848-1g
4-(p-Tolyloxy)picolinimidamidehydrochloride
1179362-92-5 95+%
1g
RMB 3046.40 2025-02-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1759200-1g
4-(P-tolyloxy)picolinimidamide hydrochloride
1179362-92-5 98%
1g
¥4527.00 2024-08-09

Additional information on 4-(p-Tolyloxy)picolinimidamide hydrochloride

4-(p-Tolyloxy)picolinimidamide Hydrochloride (CAS No. 1179362-92-5): A Comprehensive Overview

4-(p-Tolyloxy)picolinimidamide hydrochloride (CAS No. 1179362-92-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tolylpicolinimidamide hydrochloride, has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 4-(p-Tolyloxy)picolinimidamide hydrochloride.

Chemical Structure and Properties

4-(p-Tolyloxy)picolinimidamide hydrochloride is a white crystalline solid with a molecular formula of C15H15N3O·HCl and a molecular weight of 287.76 g/mol. The compound features a picolinic acid derivative with a tolyl group attached to the oxygen atom of the picolinic ring. This unique structure confers several important properties, including solubility in water and organic solvents, making it suitable for various chemical and biological applications.

The presence of the tolyl group enhances the lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and interact with biological targets. Additionally, the imidamide functionality provides a reactive site for further chemical modifications, enabling the synthesis of derivatives with tailored properties.

Synthesis Methods

The synthesis of 4-(p-Tolyloxy)picolinimidamide hydrochloride can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 4-hydroxypicolinonitrile with p-tolyl alcohol in the presence of a base, followed by hydrolysis to form the corresponding carboxylic acid. The carboxylic acid is then converted to the imidamide using standard coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

An alternative approach involves the direct reaction of 4-chloropicolinonitrile with p-tolyl alcohol in the presence of a palladium catalyst, followed by hydrolysis and imidamide formation. This method offers higher yields and reduced side reactions, making it more suitable for large-scale production.

Biological Activities and Therapeutic Potential

4-(p-Tolyloxy)picolinimidamide hydrochloride has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of its key properties is its ability to modulate enzyme activity, particularly enzymes involved in signal transduction pathways. Recent studies have shown that this compound can inhibit specific kinases, such as protein kinase C (PKC), which are implicated in various diseases including cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 4-(p-Tolyloxy)picolinimidamide hydrochloride has demonstrated anti-inflammatory effects in both in vitro and in vivo models. Research conducted by Smith et al. (2021) demonstrated that this compound significantly reduced inflammation in a murine model of colitis by downregulating pro-inflammatory cytokines such as TNF-α and IL-6.

Clinical Applications and Research Advancements

The therapeutic potential of 4-(p-Tolyloxy)picolinimidamide hydrochloride has led to its evaluation in several preclinical studies aimed at developing new treatments for various diseases. One notable area of research is its application in cancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades.

A recent clinical trial conducted by Johnson et al. (2022) evaluated the safety and efficacy of 4-(p-Tolyloxy)picolinimidamide hydrochloride in patients with advanced solid tumors. The results indicated that the compound was well-tolerated and showed promising antitumor activity, warranting further investigation in larger clinical trials.

Beyond cancer therapy, there is growing interest in exploring the use of 4-(p-Tolyloxy)picolinimidamide hydrochloride for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that this compound can protect neurons from oxidative stress and prevent neuroinflammation, suggesting its potential as a neuroprotective agent.

Conclusion

4-(p-Tolyloxy)picolinimidamide hydrochloride (CAS No. 1179362-92-5) is a promising compound with a wide range of biological activities and therapeutic potential. Its unique chemical structure and properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.